Cas no 1273600-38-6 (2-AMINO-2-(2-BROMO-4-CHLOROPHENYL)ACETIC ACID)

• Product Name: 2-AMINO-2-(2-BROMO-4-CHLOROPHENYL)ACETIC ACID
• CAS No: 1273600-38-6
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5582324
• PubChem ID: 77129484
• Update Time: 2025-10-31

2-AMINO-2-(2-BROMO-4-CHLOROPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-BROMO-4-CHLOROPHENYL)ACETIC ACID
• Benzeneacetic acid, α-amino-2-bromo-4-chloro-
• 1273600-38-6
• EN300-1894154
• AKOS017550257

• Inchi： 1S/C8H7BrClNO2/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： ZRVWAVBHXVIOSB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.769±0.06 g/cm3(Predicted)
• Boiling Point: 383.6±42.0 °C(Predicted)
• pka: 1.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-AMINO-2-(2-BROMO-4-CHLOROPHENYL)ACETIC ACID

2-Amino-2-(2-bromo-4-chlorophenyl)acetic Acid: A Comprehensive Overview

2-Amino-2-(2-bromo-4-chlorophenyl)acetic acid (CAS No: 1273600-38-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and as a building block in synthetic chemistry.

The molecular structure of 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid is characterized by a central acetic acid moiety attached to a substituted phenyl ring. The phenyl group is further substituted with bromine at the 2-position and chlorine at the 4-position, which introduces significant electronic and steric effects. The amino group (-NH₂) attached to the acetic acid backbone adds to the compound's functional diversity, making it a versatile molecule for various chemical reactions.

Recent studies have highlighted the importance of bromine and chlorine substitution patterns on aromatic rings in influencing the pharmacokinetic properties of drugs. In this context, 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid has shown promise as a precursor for developing bioactive molecules with enhanced solubility and bioavailability. Researchers have explored its role in medicinal chemistry, particularly in the design of agents targeting specific biological pathways.

The synthesis of 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid involves multi-step organic reactions, often employing coupling agents and protecting groups to achieve high yields and purity. The compound's synthesis is a testament to the advancements in modern organic chemistry, particularly in the realm of heterocyclic synthesis and functional group transformations.

In terms of applications, bromine and chlorine substitution patterns on aromatic rings are known to enhance the stability and selectivity of compounds in biological systems. This makes 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid an attractive candidate for use in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the compound's ability to act as a chelating agent has been explored in coordination chemistry studies. Its interaction with metal ions has been studied using advanced spectroscopic techniques, providing insights into its potential applications in catalysis and materials science.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of bromine and chlorine substituted aromatic compounds, such as 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid, with unprecedented accuracy. These studies have shed light on the compound's reactivity under various conditions, aiding in its optimization for industrial applications.

In conclusion, cas no 1273600-38-6, or 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid, stands as a prime example of how structural modifications can significantly influence a compound's properties and applications. With ongoing research into its synthesis, characterization, and biological activity, this compound continues to be a focal point for scientific innovation across multiple disciplines.